(4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl)(2-methoxyphenyl)methanone
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Overview
Description
(4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl)(2-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antituberculosis Activities
Research has explored the synthesis of cyclopropyl piperazin-1-yl methanone derivatives for their potential anticancer and antituberculosis effects. One study synthesized a series of these derivatives, finding that some compounds exhibited significant in vitro anticancer activity against human breast cancer cell lines and notable antituberculosis activity. This indicates a promising avenue for developing new therapeutic agents against these diseases (Mallikarjuna, Padmashali, & Sandeep, 2014).
Tubulin Polymerization Inhibitors
Another study reported on the synthesis of phenylpiperazin-1-yl methanones derived from tricyclic heterocycles, demonstrating potent inhibition of tubulin polymerization and induction of G2/M phase cell cycle arrest in tumor cells. These findings suggest their potential use as novel and potent inhibitors for cancer treatment, demonstrating the compounds' ability to interfere with cell division and growth (Prinz et al., 2017).
Antimicrobial Activity
Compounds related to "(4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl)(2-methoxyphenyl)methanone" have also been synthesized to evaluate their antimicrobial properties. A study focusing on new pyridine derivatives, including those with piperazin-1-yl methanone structures, found variable and modest antimicrobial activities against several bacterial and fungal strains. This highlights the potential for these compounds to be developed into new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Alzheimer's Disease Therapy
Investigation into multifunctional amides for Alzheimer's disease therapy included compounds with piperazinyl methanone structures. These compounds showed moderate enzyme inhibitory potentials and mild cytotoxicity, suggesting their suitability for further drug development aimed at treating Alzheimer's disease. The research highlights the compounds' multifunctionality, potentially offering a new approach to managing this condition (Hassan et al., 2018).
Mechanism of Action
Target of Action
Compounds with similar structures, such as piperazine derivatives, have been reported to exhibit a wide range of biological activities . These include antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity . Therefore, it’s plausible that (4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl)(2-methoxyphenyl)methanone may interact with similar targets.
Mode of Action
Based on the known activities of similar compounds, it can be hypothesized that this compound may interact with its targets to modulate their function, leading to changes in cellular processes .
Biochemical Pathways
Given the broad range of biological activities associated with similar compounds, it’s likely that multiple pathways could be affected .
Pharmacokinetics
Piperazine derivatives are generally known to modulate the pharmacokinetic properties of drug substances .
Result of Action
Similar compounds have been reported to exhibit significant activity against various targets, suggesting that this compound may also have potent biological effects .
Properties
IUPAC Name |
[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-(2-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-25-17-5-3-2-4-15(17)19(24)23-12-10-22(11-13-23)18-9-8-16(20-21-18)14-6-7-14/h2-5,8-9,14H,6-7,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLPHYWXAFFKLQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=NN=C(C=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.